Cas no 1431885-38-9 (2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid)

• Product Name: 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid
• CAS No: 1431885-38-9
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 4827348
• Update Time: 2025-06-30

2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-CHLOROPYRIDIN-3-YL)OXY)-2-METHYLPROPANOIC ACID
• 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid

• Inchi： 1S/C9H10ClNO3/c1-9(2,8(12)13)14-6-3-4-7(10)11-5-6/h3-5H,1-2H3,(H,12,13)
• InChI Key： DKEWJMBABZVBBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)OC(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid

2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid: A Comprehensive Overview

The compound 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid (CAS No. 1431885-38-9) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic acids, characterized by its pyridine ring substituted with a chlorine atom and a methoxy group, along with a methyl group attached to the carboxylic acid moiety. Its chemical structure has been extensively studied, and recent advancements in synthetic chemistry have enabled the development of efficient synthesis routes for this compound.

The molecular formula of this compound is C10H11ClO3, with a molecular weight of approximately 214.65 g/mol. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various chemical reactions, including esterification and amidation, which are critical in drug development processes.

Recent studies have focused on the biological activity of 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid, particularly its potential as an anti-inflammatory and antioxidant agent. Researchers have reported that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for the development of novel anti-inflammatory drugs. Furthermore, its ability to scavenge free radicals has been validated through DPPH assays, highlighting its potential in antioxidant therapy.

The synthesis of 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid involves a multi-step process that begins with the preparation of the pyridine derivative. The key steps include the chlorination of pyridine at the 6-position, followed by nucleophilic substitution to introduce the methoxy group at the 3-position. The final step involves the introduction of the carboxylic acid group through a Friedel-Crafts acylation reaction, which is optimized to achieve high yields and purity.

One of the most recent advancements in the synthesis of this compound is the use of microwave-assisted techniques, which significantly reduce reaction times while maintaining high product quality. This approach has been documented in several peer-reviewed journals, emphasizing its efficiency and scalability for industrial applications.

In terms of applications, 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid has shown promise in the field of material science as well. Its ability to form stable esters and amides makes it a valuable building block for constructing advanced materials such as polyesters and polyamides. These materials exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as aerospace and automotive industries.

Moreover, recent research has explored the use of this compound as a precursor for bioactive molecules. By modifying its functional groups, scientists have successfully synthesized derivatives with enhanced bioavailability and pharmacokinetic properties. These derivatives are currently under preclinical evaluation for their potential use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, 2-((6-Chloropyridin-3-YL)oxy)-2-methylpropanoic acid (CAS No. 1431885-38-9) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with its favorable physical and chemical properties, positions it as a valuable tool for advancing drug discovery and material science research. As ongoing studies continue to uncover new insights into its biological activity and synthetic capabilities, this compound is poised to play an increasingly important role in various scientific disciplines.